Cas no 1005059-95-9 (2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione)

• Product Name: 2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• CAS No: 1005059-95-9
• MF: C₁₅H₁₂N₂O₃S
• MW: 300.332382202148
• CID: 6578023
• Update Time: 2025-05-19

2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• 2-phenyl-3-(thiophen-2-yl)tetrahydro-4H-pyrrolo[3,4-d]isoxazole-4,6(5H)-dione
• 2-phenyl-3-(thiophen-2-yl)dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione
• 2H-Pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione, dihydro-2-phenyl-3-(2-thienyl)-

• Inchi： 1S/C15H12N2O3S/c18-14-11-12(10-7-4-8-21-10)17(9-5-2-1-3-6-9)20-13(11)15(19)16-14/h1-8,11-13H,(H,16,18,19)
• InChI Key： LQFAKSSYIXZCSM-UHFFFAOYSA-N
• SMILES： O1C2C(=O)NC(=O)C2C(C2SC=CC=2)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 300.057
• Monoisotopic Mass: 300.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• pka: 10.40±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Isoxazolidines Phenylisoxazolidines

Additional information on 2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione

Introduction to 2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005059-95-9)

2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique scaffold and potential biological activities. The compound belongs to the oxazole and pyrrole classes, which are well-known for their diverse pharmacological properties. With a molecular formula that incorporates both aromatic and saturated rings, this molecule presents an intriguing platform for further chemical manipulation and biological evaluation.

The CAS number 1005059-95-9 uniquely identifies this compound in scientific literature and databases, facilitating its accurate referencing in research papers, patents, and regulatory submissions. The presence of a phenyl group at the 2-position and a thiophenyl moiety at the 3-position adds layers of complexity to its electronic and steric properties, which are critical factors in determining its interactions with biological targets. The hexahydro structure further influences the compound's conformational flexibility, potentially enabling multiple binding modes with protein receptors.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic profiles of such molecules. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can gain insights into how 2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione might interact with enzymes or receptors involved in key biological pathways. These studies often reveal novel binding pockets or allosteric sites that could be exploited for designing next-generation therapeutics.

In the realm of drug discovery, the oxazole-pyrrole scaffold has been explored for its potential in addressing various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and infectious diseases. The specific arrangement of rings and substituents in 2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione suggests that it may exhibit properties such as receptor modulation or enzyme inhibition. For instance, modifications at the 4,6-dione positions could enhance metabolic stability while maintaining bioactivity.

The synthesis of this compound represents a significant challenge due to its multi-ring structure and the need for precise regioselectivity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric hydrogenation techniques, have been employed to construct the desired framework efficiently. The development of novel synthetic routes not only accelerates the accessibility of this compound but also provides opportunities for generating analogs with tailored properties.

One particularly noteworthy aspect of 2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione is its potential as a building block for more complex drug candidates. By incorporating this core structure into larger molecules through linkers or bioisosteric replacements, chemists can explore new chemical spaces without losing the inherent advantages of the original scaffold. This approach is increasingly popular in medicinal chemistry due to its efficiency in generating diverse libraries for high-throughput screening.

From a biological perspective, the thiophenyl ring introduces sulfur atoms that can participate in hydrogen bonding or coordinate with metal ions in biological systems. This feature makes 2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione a promising candidate for modulating metal-dependent enzymes or ion channels. Such interactions are critical in numerous physiological processes and have been targeted successfully by several marketed drugs.

The compound's solubility profile is another important consideration for its potential applications. While polar functional groups like hydroxyls or carboxylic acids could enhance water solubility if introduced later in synthesis, the current structure may require formulation strategies such as prodrugs or cosolvents to improve bioavailability. Solubility is often a limiting factor in drug development but can be optimized through structural modifications or by combining multiple compounds into fixed dose combinations.

In conclusion, 2-phenoxyethylamine hydrochloride CAS No 1005059 95 9 represents a fascinating example of how intricate molecular architectures can lead to novel pharmacological opportunities. Its unique combination of heterocyclic moieties offers multiple points for functionalization while maintaining structural integrity necessary for biological activity. As research continues to uncover new synthetic techniques and biological insights, 1005059 95 9 will undoubtedly play an important role in advancing therapeutic innovation across various disease areas.